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Compound of Interest

Compound Name: 2,10-Dodecadiyne

Cat. No.: B1219805 Get Quote

The proper disposal of 2,10-Dodecadiyne is a critical component of laboratory safety and

environmental responsibility. As a combustible organic compound, it must be treated as

hazardous waste. Under no circumstances should this chemical be disposed of down the drain

or in regular trash.[1][2] The required method of disposal is collection by a licensed hazardous

waste management company for incineration or other approved treatment.[3]

Laboratory personnel are responsible for the correct identification, segregation, and packaging

of 2,10-Dodecadiyne waste to ensure it is handled safely from the point of generation to its

final disposal.[4][5] This involves following established protocols for hazardous waste

management as mandated by local, regional, and national regulations.[5]

Hazard and Disposal Summary
The following table summarizes key data for the handling and disposal of 2,10-Dodecadiyne.

While the Safety Data Sheet (SDS) under OSHA 2012 may not list specific required hazard

pictograms, related combustible alkynes carry classifications that should be considered for

prudent handling.[3][5]
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Parameter Information Citation

Chemical Name 2,10-Dodecadiyne

CAS Number 31699-38-4 [5]

Physical State Liquid [5]

GHS Hazard Profile*

Combustible Liquid: (Category

4, H227) Keep away from heat

and open flames. Aspiration

Hazard: (Category 1, H304)

May be fatal if swallowed and

enters airways.

[3]

Primary Disposal Route

Collection for an approved

hazardous waste disposal

plant.

[3]

Prohibited Disposal

Do not dispose down the sink

or in regular trash. Evaporation

is not an acceptable disposal

method.

[6][7]

Container Type

Use a sturdy, leak-proof

container compatible with

organic solvents. Plastic is

often preferred. Ensure the

container can be securely

closed.

[7][8]

Waste Segregation

Segregate as a non-

halogenated organic solvent.

Do not mix with incompatible

waste streams such as acids,

bases, or oxidizers.

[4][9]

Storage Location Store in a designated and

marked Satellite Accumulation

Area (SAA) at or near the point

of generation. The SAA should

[4][8][10]
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have secondary containment

to capture any potential leaks.

Note: GHS Hazard Profile is based on a similar combustible hydrocarbon and should be used

as a guideline for safe handling.

Protocol for Waste Collection and Disposal
This protocol outlines the step-by-step procedure for the safe accumulation and disposal of

2,10-Dodecadiyne waste in a laboratory setting.

Materials:

Appropriate chemical waste container (e.g., plastic solvent carboy)

Hazardous waste label/tag

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Secondary containment bin

Procedure:

Container Preparation:

Select a clean, sturdy, and chemically compatible container with a secure screw-top cap.

[7]

Affix a hazardous waste label to the container before adding any waste.[4]

Waste Collection:

While wearing appropriate PPE, carefully pour the 2,10-Dodecadiyne waste into the

designated container.

On the hazardous waste label, clearly list "2,10-Dodecadiyne" and its percentage in the

waste mixture. List all other components, ensuring the total composition equals 100%.[9]
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Keep the waste container securely closed at all times, except when actively adding waste.

[10]

Storage in Satellite Accumulation Area (SAA):

Place the waste container in a designated SAA. This area must be at or near the point of

waste generation.[8]

Ensure the container is stored within a secondary containment unit, such as a large plastic

tub, to prevent spills from reaching drains.[4][10]

Segregate the 2,10-Dodecadiyne waste container from incompatible materials like acids,

bases, and oxidizers.[9]

Requesting Disposal:

Monitor the level of waste in the container. Do not fill beyond 90% capacity.

Once the container is full, or before the storage time limit (typically 12 months for SAAs) is

reached, arrange for disposal.[8]

Follow your institution's specific procedure to request a pickup from the Environmental

Health and Safety (EHS) or a contracted hazardous waste disposal service.[6][10] This is

often done via an online request form or a dedicated waste disposal hotline.[7][10]

Fill in the "full" date on the hazardous waste tag when the container is ready for pickup.[6]

Handling Empty Containers:

A container that previously held 2,10-Dodecadiyne should be completely emptied, leaving

as little residue as possible.[6]

Deface or remove the original chemical label and dispose of the empty container as

regular trash, unless it held an acutely hazardous "P-listed" waste.[6]

Disposal Workflow Diagram
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The following diagram illustrates the logical steps and decision points for the proper disposal of

2,10-Dodecadiyne waste.

Caption: Workflow for the safe disposal of 2,10-Dodecadiyne waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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